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Compound of Interest

Compound Name: 5-Chloro-6-methylnicotinic acid

CAS No.: 1256835-19-4

Cat. No.: B3094348

Get Quote

5-Chloro-6-methylnicotinic acid is a substituted pyridine carboxylic acid that serves as a

crucial building block in the synthesis of complex organic molecules, particularly within the

pharmaceutical industry. Its structural features—a pyridine core, a carboxylic acid group, a

chloro substituent, and a methyl group—provide multiple reaction sites and modulate the

electronic properties and lipophilicity of derivative compounds. This makes it a valuable

intermediate in the development of novel therapeutic agents. For instance, derivatives of

nicotinic acid are explored for a wide range of biological activities, including anti-inflammatory

and analgesic properties.[1] Understanding the safe and effective handling of this compound is

paramount for researchers and drug development professionals to ensure laboratory safety

and experimental success.

This guide provides a comprehensive overview of the safety protocols, handling procedures,

and essential chemical properties of 5-Chloro-6-methylnicotinic acid, grounded in

authoritative safety data and field-proven insights.
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A thorough understanding of the potential hazards associated with 5-Chloro-6-methylnicotinic
acid is the foundation of safe laboratory practice. This compound is classified as an irritant and

requires careful handling to avoid adverse health effects.

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. 5-Chloro-6-methylnicotinic
acid is classified as follows:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[2]

[3]

Serious Eye Damage/Eye

Irritation
2A / 2

H319: Causes serious eye

irritation.[2][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[3][4]

Acute Aquatic Toxicity 2 H402: Harmful to aquatic life.

Signal Word: Warning[2][5]

Hazard Pictogram:

GHS07: Exclamation Mark (for skin/eye/respiratory irritation)

Toxicological Profile and Routes of Exposure
The primary routes of exposure are inhalation, skin contact, and eye contact.[6] Ingestion is

also a potential route of exposure.[6]

Inhalation: Inhaling the dust of 5-Chloro-6-methylnicotinic acid may cause respiratory tract

irritation.[3][4]

Skin Contact: Direct contact with the skin can cause irritation.[2][3]
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Eye Contact: The compound is a serious eye irritant and can cause significant damage if it

comes into contact with the eyes.[2][3]

Ingestion: While specific data is limited, ingestion may be harmful.[6]

To the best of current knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated. It is not classified as a carcinogen by IARC, NTP, or OSHA.

Chapter 2: Exposure Controls and Personal
Protective Equipment (PPE)
Implementing robust exposure controls is critical to mitigating the risks associated with handling

5-Chloro-6-methylnicotinic acid. A multi-layered approach, combining engineering controls,

administrative controls, and personal protective equipment, is essential.

Engineering Controls
Ventilation: Work with 5-Chloro-6-methylnicotinic acid should be conducted in a well-

ventilated area.[3][4] A laboratory fume hood is recommended, especially when handling the

powder or generating dust.[7] Local exhaust ventilation should be used to control airborne

concentrations.[2]

Safety Stations: Easily accessible safety showers and eye wash stations are mandatory in

any laboratory where this chemical is handled.[2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial for preventing direct contact with the chemical.
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PPE Type Specifications Rationale

Eye and Face Protection

Safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US) approved

standards. A face shield should

also be worn where there is a

risk of splashing.[4][8]

To prevent eye contact, which

can cause serious irritation.[2]

[3]

Hand Protection

Chemically resistant,

impervious gloves (e.g., nitrile

rubber). Gloves must be

inspected before use and

disposed of properly after

handling the material.[4][8]

To prevent skin contact and

subsequent irritation.[2][3]

Skin and Body Protection

A lab coat or long-sleeved

clothing should be worn. For

larger quantities or in case of a

spill, a complete suit protecting

against chemicals may be

necessary.[4][9]

To protect the skin from

accidental contact.

Respiratory Protection

Respiratory protection is

required when dusts are

generated. Use a

NIOSH/MSHA-approved

respirator.[9]

To prevent inhalation of the

powder, which can cause

respiratory irritation.[3][4]

Hygiene Practices
Wash hands thoroughly after handling the compound.[2][3]

Do not eat, drink, or smoke in the laboratory.[9][10]

Contaminated clothing should be removed immediately and washed before reuse.[2][9]

Chapter 3: Safe Handling, Storage, and Disposal
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The physical and chemical properties of 5-Chloro-6-methylnicotinic acid dictate the

necessary precautions for its handling, storage, and disposal.

Physical and Chemical Properties
Property Value

Appearance Light yellow to off-white solid powder.[9][11]

Melting Point 157 - 161 °C (314.6 - 321.8 °F)[11]

Boiling Point 204 °C (399 °F)

Solubility Freely soluble in water.[9]

Stability and Reactivity
Chemical Stability: The compound is stable under normal ambient conditions (room

temperature).[3]

Incompatible Materials: Avoid contact with strong oxidizing and reducing agents, strong

acids, and strong bases.[9]

Hazardous Decomposition Products: Thermal decomposition can lead to the release of

irritating gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and

carbon dioxide (CO2).[3][6][9]

Recommended Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned and engineering controls

(fume hood) are operational.

Dispensing: Avoid creating dust when weighing or transferring the solid.[4][9] Use a spatula

and weigh the compound on a tared weigh boat inside a fume hood.

In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Heating: If heating is required, use a well-controlled heating mantle or oil bath and ensure

adequate ventilation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b3094348/docs?utm_src=pdf-body#introduction-the-significance-of-5-chloro-6-methylnicotinic-acid-in-modern-synthesis
https://www.jubilantingrevia.com/uploads/files/43msds_0476GjGhs06Div.3sds5-Methylnicotinicacid.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13857&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13857&PLANT=d__ALF
https://www.jubilantingrevia.com/uploads/files/43msds_0476GjGhs06Div.3sds5-Methylnicotinicacid.pdf
https://www.merckmillipore.com/Web-CL-Site/en_US/-/CLP/ShowDocument-File?ProductSKU=MDA_CHEM-818713&DocumentType=MSD&DocumentId=818713_SDS_CY_EN.PDF&DocumentUID=603901&Language=EN&Country=CY&Origin=null
https://www.jubilantingrevia.com/uploads/files/43msds_0476GjGhs06Div.3sds5-Methylnicotinicacid.pdf
https://www.merckmillipore.com/Web-CL-Site/en_US/-/CLP/ShowDocument-File?ProductSKU=MDA_CHEM-818713&DocumentType=MSD&DocumentId=818713_SDS_CY_EN.PDF&DocumentUID=603901&Language=EN&Country=CY&Origin=null
https://www.fishersci.com/store/msds?partNumber=AAL0887706&productDescription=6-METHYLNICOTINIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/43msds_0476GjGhs06Div.3sds5-Methylnicotinicacid.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA005CI2.pdf
https://www.jubilantingrevia.com/uploads/files/43msds_0476GjGhs06Div.3sds5-Methylnicotinicacid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3094348?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Post-Handling: After use, ensure the container is tightly sealed and decontaminate all

surfaces and equipment.

Storage Requirements
Store in a tightly closed container.[9][10]

Keep in a dry, cool, and well-ventilated place.[9][10][11]

Store locked up.[10]

Store away from incompatible materials.[10]

Disposal Protocol
Disposal of 5-Chloro-6-methylnicotinic acid and its containers must be done in accordance

with local, state, and federal regulations.[12]

Waste Chemical: Dispose of the chemical waste through an approved waste disposal plant.

Do not mix with other waste.

Empty Containers: Empty containers may still contain residue. Handle them as you would

the product itself. To dispose of empty containers, triple rinse with a suitable solvent, collect

the rinsate as hazardous waste, and then deface the label before disposal in regular

laboratory trash or recycling.[12][13]

Chapter 4: Emergency Procedures
A clear and well-rehearsed emergency plan is crucial for responding effectively to accidents

involving 5-Chloro-6-methylnicotinic acid.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If the person feels

unwell, get medical advice/attention.[2][3]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with plenty of water or shower. If

skin irritation occurs, get medical

advice/attention.[2][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][3]

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately make the victim drink water (two

glasses at most). Consult a physician.[2][3][11]

Accidental Release Measures
In the event of a spill, follow these steps:

Evacuate: Evacuate non-essential personnel from the area.[3][4]

Ventilate: Ensure adequate ventilation.[3][4]

Contain: Prevent the product from entering drains.[2][3]

Personal Protection: Wear appropriate PPE, including respiratory protection, gloves, and eye

protection.[2][9]

Cleanup: For a solid spill, carefully sweep up the material without creating dust and place it

in a suitable, closed container for disposal.[4][8][11] Clean the affected area thoroughly.

Firefighting Measures
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Suitable Extinguishing Media: Use dry powder, foam, water spray, or carbon dioxide (CO2).

[2][3]

Special Hazards: The compound is combustible.[3] Thermal decomposition can produce

hazardous gases like carbon oxides and nitrogen oxides.[3][6][9]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][6][9]

Chapter 5: Synthetic and Analytical Considerations
While this guide focuses on safety, a brief overview of the synthetic and analytical aspects of 5-
Chloro-6-methylnicotinic acid can provide valuable context for researchers.

Role in Synthesis
5-Chloro-6-methylnicotinic acid is an important intermediate in the synthesis of

pharmaceuticals. For example, 6-methylnicotinic acid derivatives are precursors for the non-

steroidal anti-inflammatory drug (NSAID) Etoricoxib.[14][15] The chloro and methyl groups on

the pyridine ring can be modified or used to direct further reactions, allowing for the creation of

a diverse library of compounds for drug discovery.

Illustrative Synthetic Pathway
The synthesis of related compounds often involves the oxidation of substituted pyridines. For

instance, 6-methylnicotinic acid can be synthesized by the oxidation of 2-methyl-5-ethylpyridine

using nitric acid.[16][17] The ester, methyl 6-methylnicotinate, is a key intermediate and is

typically formed via Fischer esterification of the corresponding carboxylic acid with methanol in

the presence of an acid catalyst like sulfuric acid.[14][18]

Analytical Methods
High-performance liquid chromatography (HPLC) is a suitable method for analyzing 5-Chloro-
6-methylnicotinic acid. A reverse-phase (RP) HPLC method using a C18 column with a

mobile phase of acetonitrile, water, and an acid modifier (like phosphoric or formic acid) can be

employed for purity assessment and quantification.[19] Gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are

also powerful techniques for the analysis of related nicotinic acid derivatives.[20]
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Caption: Workflow for responding to spills and personal exposure incidents.
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Safe Handling and Storage Logic
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Caption: Logical flow for safe handling and storage protocols.

Conclusion
5-Chloro-6-methylnicotinic acid is a valuable chemical intermediate whose safe handling is

predicated on a comprehensive understanding of its hazards and the diligent application of

safety protocols. By adhering to the guidelines outlined in this document—utilizing appropriate

engineering controls and personal protective equipment, following established procedures for

handling and storage, and being prepared for emergencies—researchers can mitigate risks

and create a safe and productive laboratory environment. The causality behind these protocols

is clear: preventing exposure to this irritant compound is the primary objective to ensure the

well-being of all laboratory personnel.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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